Cas no 2166970-69-8 (2,2-difluoro-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine)

• Product Name: 2,2-difluoro-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine
• CAS No: 2166970-69-8
• MF: C₉H₈F₅NS
• MW: 257.223538398743
• CID: 5803851
• PubChem ID: 165631187
• Update Time: 2024-01-02

2,2-difluoro-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine
• EN300-1941844
• 2166970-69-8
• 2,2-difluoro-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-amine

• Inchi： 1S/C9H8F5NS/c10-8(11)7(15)5-1-3-6(4-2-5)16-9(12,13)14/h1-4,7-8H,15H2
• InChI Key： CZDFEIJWNVGCQB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C(F)F)N

Computed Properties

• Exact Mass: 257.02976124g/mol
• Monoisotopic Mass: 257.02976124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3Ų